5-Amino-6-chloro-2-methyl-N-[[1-(2-methylpropyl)piperidin-4-yl]methyl]imidazo[1,2-a]pyridine-8-carboxamide
5-Amino-6-chloro-2-methyl-N-[[1-(2-methylpropyl)piperidin-4-yl]methyl]imidazo[1,2-a]pyridine-8-carboxamide
Potent and selective 5-HT4 partial agonist (EC50= 0.927 nM). Displays > 1000-fold selectivity for 5-HT4 over other 5-HT and D2 receptors. Exhibits gastroprokinetic effects in vivo following oral administration. Weakly blocks hERG (IC50 = 2.6 μM).
Brand Name:
Vulcanchem
CAS No.:
519148-48-2
VCID:
VC0004630
InChI:
InChI=1S/C19H28ClN5O/c1-12(2)10-24-6-4-14(5-7-24)9-22-19(26)15-8-16(20)17(21)25-11-13(3)23-18(15)25/h8,11-12,14H,4-7,9-10,21H2,1-3H3,(H,22,26)
SMILES:
CC1=CN2C(=C(C=C(C2=N1)C(=O)NCC3CCN(CC3)CC(C)C)Cl)N
Molecular Formula:
C19H28ClN5O
Molecular Weight:
377.9 g/mol
5-Amino-6-chloro-2-methyl-N-[[1-(2-methylpropyl)piperidin-4-yl]methyl]imidazo[1,2-a]pyridine-8-carboxamide
CAS No.: 519148-48-2
Inhibitors
VCID: VC0004630
Molecular Formula: C19H28ClN5O
Molecular Weight: 377.9 g/mol
![5-Amino-6-chloro-2-methyl-N-[[1-(2-methylpropyl)piperidin-4-yl]methyl]imidazo[1,2-a]pyridine-8-carboxamide - 519148-48-2](/images/no_structure.jpg)
| CAS No. | 519148-48-2 |
|---|---|
| Product Name | 5-Amino-6-chloro-2-methyl-N-[[1-(2-methylpropyl)piperidin-4-yl]methyl]imidazo[1,2-a]pyridine-8-carboxamide |
| Molecular Formula | C19H28ClN5O |
| Molecular Weight | 377.9 g/mol |
| IUPAC Name | 5-amino-6-chloro-2-methyl-N-[[1-(2-methylpropyl)piperidin-4-yl]methyl]imidazo[1,2-a]pyridine-8-carboxamide |
| Standard InChI | InChI=1S/C19H28ClN5O/c1-12(2)10-24-6-4-14(5-7-24)9-22-19(26)15-8-16(20)17(21)25-11-13(3)23-18(15)25/h8,11-12,14H,4-7,9-10,21H2,1-3H3,(H,22,26) |
| Standard InChIKey | ISKHMDNIWXPUGR-UHFFFAOYSA-N |
| SMILES | CC1=CN2C(=C(C=C(C2=N1)C(=O)NCC3CCN(CC3)CC(C)C)Cl)N |
| Canonical SMILES | CC1=CN2C(=C(C=C(C2=N1)C(=O)NCC3CCN(CC3)CC(C)C)Cl)N |
| Description | Potent and selective 5-HT4 partial agonist (EC50= 0.927 nM). Displays > 1000-fold selectivity for 5-HT4 over other 5-HT and D2 receptors. Exhibits gastroprokinetic effects in vivo following oral administration. Weakly blocks hERG (IC50 = 2.6 μM). |
| Synonyms | 5-Amino-6-chloro-2-methyl-N-[[1-(2-methylpropyl)-4-piperidinyl]methyl]-imidazo[1,2-a]pyridine-8-carboxamide |
| PubChem Compound | 10429706 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume